Cas no 159681-67-1 (N-Desmethyl Ulipristal)
N-Desmethyl Ulipristal structure
Product Name:N-Desmethyl Ulipristal
CAS No:159681-67-1
MF:C27H33NO3
MW:419.555827856064
CID:824924
PubChem ID:15908062
Update Time:2025-04-19
N-Desmethyl Ulipristal Chemical and Physical Properties
Names and Identifiers
-
- N-Desmethyl Ulipristal
- 11β-(4-N-methylaminophenyl)-17α-hydroxy-19-norpregna-4,9-diene-3,20-dione
- (11β)-17-Hydroxy-11-[4-(MethylaMino)phenyl]-19-norpregna-4,9-diene-3,20-dione
- (8S,11R,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-11-[4-(methylamino)phenyl]-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- (11beta)-17-Hydroxy-11-[4-(methylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione;
- 159681-67-1
-
- Inchi: 1S/C27H33NO3/c1-16(29)27(31)13-12-24-22-10-6-18-14-20(30)9-11-21(18)25(22)23(15-26(24,27)2)17-4-7-19(28-3)8-5-17/h4-5,7-8,14,22-24,28,31H,6,9-13,15H2,1-3H3/t22-,23+,24-,26-,27-/m0/s1
- InChI Key: YRFSIKXKDZSLPG-YEEPMTPTSA-N
- SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)NC)C[C@@]21C)=O
Computed Properties
- Exact Mass: 419.24600
- Monoisotopic Mass: 419.24604391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 849
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 5.02090
N-Desmethyl Ulipristal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D296000-1mg |
N-Desmethyl Ulipristal |
159681-67-1 | 1mg |
$ 224.00 | 2023-09-08 | ||
| TRC | D296000-10mg |
N-Desmethyl Ulipristal |
159681-67-1 | 10mg |
$ 1694.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215453-10 mg |
N-Desmethyl Ulipristal, |
159681-67-1 | 10mg |
¥21,059.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215453-10mg |
N-Desmethyl Ulipristal, |
159681-67-1 | 10mg |
¥21059.00 | 2023-09-05 |
N-Desmethyl Ulipristal Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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